Cas no 1361792-55-3 (Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1361792-55-3
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931653
• Update Time: 2025-10-16

Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H13F3N2O3/c1-3-18-10(17)9-6(2)16-7(5-15)4-8(9)19-11(12,13)14/h4H,3,5,15H2,1-2H3
• InChI Key： ZUVYQDSSRDYHLS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CN)N=C(C)C=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361792-55-3): A Comprehensive Overview

Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361792-55-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate features a pyridine core substituted with several functional groups. The presence of an aminomethyl group at the 6-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 4-position contributes to its unique chemical properties and reactivity. These substituents not only influence the compound's solubility and stability but also play a crucial role in its biological activity.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their ability to interact with various biological targets, making them valuable candidates for drug discovery. The aminomethyl group in Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate, for instance, can serve as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

The trifluoromethoxy group is another critical feature of this compound. Fluoro substituents are widely used in pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The incorporation of a trifluoromethoxy group into the pyridine core of Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate likely contributes to its unique pharmacological properties, making it an attractive scaffold for medicinal chemistry investigations.

Recent studies have highlighted the potential of Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate in the development of novel therapeutic agents. Researchers have explored its utility as a precursor in the synthesis of more complex molecules with specific biological activities. For example, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The ability to modify the molecular structure while retaining the core pyridine scaffold allows for the exploration of diverse pharmacological targets.

The synthesis of Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of the aminomethyl, methyl, and trifluoromethoxy groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve these transformations efficiently.

The chemical properties of Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate make it a valuable intermediate in organic synthesis. Its reactivity towards various electrophiles and nucleophiles allows for further functionalization, enabling the creation of a wide range of derivatives with tailored properties. This flexibility is particularly useful in drug discovery efforts, where subtle modifications can significantly impact biological activity.

In conclusion, Ethyl 6-(aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361792-55-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure, characterized by key functional groups such as the aminomethyl, methyl, and trifluoromethoxy substituents, makes it a valuable scaffold for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.